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Compound of Interest

Compound Name: (Rac)-LY341495

Cat. No.: B8062136 Get Quote

Application Notes and Protocols: (Rac)-
LY341495
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions for

(Rac)-LY341495, a potent and selective antagonist for the group II metabotropic glutamate

receptors (mGluR2/3).[1] Proper handling and storage are crucial for maintaining the

compound's integrity and ensuring reproducible experimental results.

Chemical and Physical Properties
(Rac)-LY341495 is a synthetic compound, typically supplied as a white to off-white crystalline

solid.[2][3] Its key properties are summarized below.

Property Value References

Molecular Formula C₂₀H₁₉NO₅ [4][5]

Molecular Weight 353.37 g/mol [1][4][5]

CAS Number 201943-63-7 [3][4][5]

Appearance White to off-white solid [2][3]
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Solubility Data
The solubility of (Rac)-LY341495 is a critical factor in the preparation of stock solutions. The

compound exhibits poor solubility in aqueous solutions but can be dissolved in organic solvents

or basic solutions.

Solvent Concentration Comments

DMSO ~5 - 10 mM

Gentle warming and sonication

are recommended to aid

dissolution.[4][5] Use freshly

opened, anhydrous DMSO as

the compound's solubility is

sensitive to moisture.[6]

Water < 0.1 mg/mL (Insoluble) [4]

1.2 eq. NaOH up to 100 mM
Provides a water-soluble

option.[7]

Note: The disodium salt of LY341495 is also commercially available and shows high solubility

in water (up to 100 mM).

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (Rac)-LY341495 in

DMSO.

Materials:

(Rac)-LY341495 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance
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Vortex mixer

Sonicator (water bath)

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of (Rac)-LY341495 powder to room

temperature to prevent condensation. It is recommended to centrifuge the vial briefly (e.g., at

3000 rpm for 1-2 minutes) to collect all the powder at the bottom.[4]

Weighing: Carefully weigh the desired amount of (Rac)-LY341495 powder in a sterile tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53 mg of the

compound (Mass = 10 mmol/L * 0.001 L * 353.37 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For the

example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15

minutes.[4] Gentle warming (up to 60°C) can also be applied to aid dissolution.[5][6]

Visually inspect the solution to ensure there are no visible particulates. The solution should

be clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile tubes.[2][8]
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Stock Solution Preparation

Storage

Start: (Rac)-LY341495 Powder

1. Weigh Compound

2. Add Anhydrous DMSO

3. Vortex / Sonicate

4. Check for Complete Dissolution

Particulates Remain

5. Aliquot into Single-Use Tubes

Clear Solution

Long-Term Storage
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Short-Term Storage
(-20°C)
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Caption: Workflow for preparing and storing (Rac)-LY341495 stock solution.
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Storage Conditions
Proper storage is essential to maintain the stability and activity of (Rac)-LY341495.

Recommendations for both the solid powder and stock solutions are provided below.

Form Temperature Duration Notes

Powder -20°C up to 3 years

Recommended for

long-term stability.[2]

[4]

Room Temperature up to 12 months
Suitable for shorter-

term storage.[5]

Stock Solution -80°C 6 months - 2 years

Recommended for

long-term storage.[2]

[4][8] Use within 6

months is a

conservative

guideline.[2][6]

-20°C 1 month
Suitable for short-term

storage.[2][5][6]

Important Considerations:

Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can lead to

degradation. Aliquoting is strongly recommended.[2][8]

Fresh Solutions: For the most reliable results, especially in sensitive in vivo experiments,

preparing solutions fresh on the day of use is advised.[5][8]

Before Use: When using a frozen aliquot, allow it to equilibrate to room temperature and

vortex briefly to ensure the solution is homogeneous and free of precipitate before making

further dilutions.[5]
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Racemic Mixture (1:1)

(Rac)-LY341495

(+)-Enantiomer

Isomer 1

(-)-Enantiomer

Isomer 2
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Caption: (Rac)-LY341495 is a racemic mixture of two enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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